Cas no 1780969-98-3 (3-(4-fluorobenzoyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(4-fluorobenzoyl)-8-azabicyclo3.2.1octane
• CAS No: 1780969-98-3
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• MDL: MFCD29034488
• CID: 5171937
• PubChem ID: 13083941
• Update Time: 2025-08-05

3-(4-fluorobenzoyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• Methanone, 8-azabicyclo[3.2.1]oct-3-yl(4-fluorophenyl)-
• 3-(4-fluorobenzoyl)-8-azabicyclo3.2.1octane

• MDL： MFCD29034488
• Inchi： 1S/C14H16FNO/c15-11-3-1-9(2-4-11)14(17)10-7-12-5-6-13(8-10)16-12/h1-4,10,12-13,16H,5-8H2
• InChI Key： YPVFWNADBYGNSN-UHFFFAOYSA-N
• SMILES： C(C1CC2NC(CC2)C1)(C1=CC=C(F)C=C1)=O

Additional information on 3-(4-fluorobenzoyl)-8-azabicyclo3.2.1octane

3-(4-Fluorobenzoyl)-8-Azabicyclo[3.2.1]octane: A Novel Scaffold for Targeted Therapeutic Applications

3-(4-Fluorobenzoyl)-8-azabicyclo[3.2.1]octane, with the chemical identifier CAS No. 1780969-98-3, represents a promising molecular scaffold in the field of medicinal chemistry. This compound belongs to the class of azabicyclo[3.2.1]octane derivatives, which have garnered significant attention for their structural versatility and potential pharmacological activities. Recent advancements in drug discovery have highlighted the importance of functionalizing heterocyclic frameworks to modulate biological interactions, and 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane exemplifies this trend by incorporating a fluorinated benzoyl group at the 3-position of the bicyclic core.

The molecular architecture of 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane is characterized by a highly strained bicyclic system with an azabicyclo[3.2.1]octane backbone. This ring system is known for its ability to adopt multiple conformations, which can influence ligand-receptor interactions. The introduction of the 4-fluorobenzoyl substituent at the 3-position introduces additional steric and electronic effects, potentially enhancing the compound's binding affinity to specific targets. Recent studies in drug design have emphasized the role of functional group placement in optimizing molecular interactions, and this compound serves as a prime example of how such modifications can lead to improved pharmacological profiles.

Research published in Journal of Medicinal Chemistry (2023) has explored the synthetic pathways for 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane, highlighting the use of transition-metal-catalyzed coupling reactions to achieve high yields. The synthesis of this compound involves a multi-step process, including the formation of the bicyclic scaffold through a [3+2] cycloaddition reaction, followed by selective functionalization of the 3-position. These synthetic strategies are critical for the development of analogous compounds with tailored properties, as demonstrated by recent work on azabicyclo[3.2.1]octane derivatives in the context of targeted drug discovery.

Pharmacological studies on 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane have revealed its potential as a lead compound for anti-inflammatory and antitumor applications. In vitro assays have shown that this compound exhibits moderate activity against pro-inflammatory cytokines, suggesting its utility in the treatment of chronic inflammatory diseases. Furthermore, preliminary studies on cellular uptake mechanisms indicate that the fluorinated benzoyl group may enhance membrane permeability, a critical factor for drug delivery in oral formulations.

The structural features of 3-(4-fluorobenzoyl)-3-azabicyclo[3.2.1]octane also make it a candidate for targeted therapy in oncology. Computational models predict that the compound can interact with specific proteins involved in cell proliferation, such as EGFR (Epidermal Growth Factor Receptor) and VEGF (Vascular Endothelial Growth Factor). These interactions could potentially inhibit tumor angiogenesis and metastasis, making this compound a valuable asset in the development of chemotherapy agents. Recent work in drug repurposing has also explored the possibility of repurposing this scaffold for neurodegenerative diseases, given its ability to modulate neurotransmitter pathways.

Advancements in computational drug discovery have further enhanced the understanding of 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane's biological activity. Machine learning models trained on large datasets of drug-target interactions have identified potential targets for this compound, including kinases and GPCRs (G Protein-Coupled Receptors). These findings underscore the importance of structure-based drug design in optimizing the therapeutic potential of this compound. Additionally, in silico screening has revealed its potential as a multi-target drug, capable of modulating multiple pathways simultaneously, which is a key advantage in the treatment of complex diseases.

Experimental validation of 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane's pharmacological effects has been conducted using in vivo models. Studies in mouse models of inflammation have demonstrated that this compound significantly reduces inflammatory markers such as IL-6 (Interleukin-6) and TNF-α (Tumor Necrosis Factor-alpha). These results suggest its potential as an anti-inflammatory agent for conditions such as arthritis and inflammatory bowel disease. Furthermore, preclinical trials are currently underway to evaluate its efficacy in anti-cancer therapy, with promising outcomes in in vitro assays.

The development of 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane also highlights the importance of drug formulation in maximizing therapeutic outcomes. Research into nanoparticle-based delivery systems has shown that encapsulating this compound in lipid nanoparticles can enhance its bioavailability and reduce systemic toxicity. These advancements are critical for translating laboratory findings into clinical applications, as demonstrated by recent work on drug delivery technologies for targeted therapies.

In conclusion, 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with strategic functionalization, offers a versatile platform for the development of novel therapeutics in areas such as anti-inflammatory and anti-cancer treatments. Ongoing research into drug design, computational modeling, and delivery systems continues to refine its potential, positioning this compound as a key player in the future of targeted drug discovery.

For further information on the synthesis, pharmacology, and application of 3-(4-fluorobenzoyl)-8-azabicyclo[3.2.1]octane, readers are encouraged to consult recent publications in Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology, which provide in-depth insights into the latest developments in this field.